Cas no 1965304-83-9 (Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate)

• Product Name: Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate
• CAS No: 1965304-83-9
• MF: C₁₀H₈ClF₃O₃
• MW: 268.616932868958
• MDL: MFCD28396342
• CID: 4632008
• Update Time: 2025-05-24

Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate

• MDL： MFCD28396342
• Inchi： 1S/C10H8ClF3O3/c1-16-9(15)5-17-6-2-3-8(11)7(4-6)10(12,13)14/h2-4H,5H2,1H3
• InChI Key： OYULCNSKBVHRAP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=C(Cl)C(C(F)(F)F)=C1

Additional information on Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate

Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate: A Comprehensive Overview

Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate, also known by its CAS number 1965304-83-9, is a versatile organic compound with significant applications in various industries. This compound is a derivative of phenoxyacetic acid, where the phenoxy group is substituted with a chlorine atom at the para position and a trifluoromethyl group at the meta position. The methyl esterification of this phenoxyacetic acid derivative enhances its stability and bioavailability, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

The structure of Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate is characterized by its aromatic ring substituted with electron-withdrawing groups. The presence of the trifluoromethyl group (-CF3) at the meta position and the chlorine atom (-Cl) at the para position imparts unique electronic properties to the molecule. These substituents not only influence the reactivity of the compound but also play a crucial role in determining its pharmacokinetic and pharmacodynamic profiles. Recent studies have highlighted the importance of such substituents in modulating the activity of phenoxyacetic acid derivatives, particularly in their application as herbicides and pharmaceutical agents.

One of the most notable applications of Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate is in the field of agriculture. As an intermediate in herbicide synthesis, this compound contributes to the development of selective weed control agents. Its ability to inhibit specific enzymes involved in plant growth, such as acetolactate synthase (ALS), makes it a key component in designing next-generation herbicides. Recent advancements in agricultural chemistry have focused on optimizing the bioavailability and environmental impact of such compounds, ensuring sustainable pest management practices.

In the pharmaceutical industry, Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate serves as an intermediate in the synthesis of various drug candidates. Its role as a building block for complex molecules has been instrumental in drug discovery programs targeting diseases such as cancer, inflammation, and infectious disorders. For instance, researchers have explored its potential as a precursor for compounds that modulate receptor activity or inhibit key enzymes involved in disease pathogenesis.

The synthesis of Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate typically involves multi-step organic reactions, including nucleophilic aromatic substitution and esterification. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly production processes. For example, the use of transition metal catalysts has significantly improved yields while reducing reaction times and waste generation.

From an environmental perspective, understanding the fate and transport of Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in soil and water systems. However, further research is required to evaluate its long-term effects on non-target organisms and to develop strategies for mitigating any adverse environmental impacts.

In conclusion, Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]-acetate stands as a pivotal compound with diverse applications across multiple industries. Its unique chemical properties, combined with ongoing advancements in synthetic methods and application development, ensure its continued relevance in both academic research and industrial production. As researchers continue to explore its potential, this compound is poised to play an even greater role in shaping future innovations in agriculture, medicine, and beyond.